Cas no 117391-54-5 (3-Amino-3-(2,4-dimethylphenyl)propanoic acid)

• Product Name: 3-Amino-3-(2,4-dimethylphenyl)propanoic acid
• CAS No: 117391-54-5
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD01871306
• CID: 132745
• PubChem ID: 2772341
• Update Time: 2025-06-12

3-Amino-3-(2,4-dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(2,4-dimethylphenyl)propanoic acid
• 3-Amino-3-(2,4-dimethyl-phenyl)-propionic acid
• Benzenepropanoic acid, b-amino-2,4-dimethyl-
• Benzenepropanoic acid,b-amino-2,4-dimethyl
• STK006876
• Oprea1_085699
• BIO-FARMA BF000144
• VITAS-BB TBB000103
• RARECHEM AK HC T312
• 3-(2,4-DIMETHYLPHENYL)-BETA-ALANINE
• 3-amino-3-(2,4-dimethylphenyl)propanoic acid(SALTDATA: FREE)
• SCHEMBL3382822
• MFCD01871306
• AKOS016343673
• 117391-54-5
• 3-amino-3-(2,4-dimethylphenyl)propanoicacid
• Benzenepropanoic acid, beta-amino-2,4-dimethyl-
• AKOS000189343
• 3-Amino-3-(2,4-dimethyl-phenyl)-propionic acid
• CS-0452553
• A910460
• BB 0249709
• VS-01844
• EN300-1839073
• DTXSID10378227

• MDL： MFCD01871306
• Inchi： 1S/C11H15NO2/c1-7-3-4-9(8(2)5-7)10(12)6-11(13)14/h3-5,10H,6,12H2,1-2H3,(H,13,14)
• InChI Key： LRMMWNSBHJFPEE-UHFFFAOYSA-N
• SMILES： OC(CC(C1C=CC(C)=CC=1C)N)=O

Computed Properties

• Exact Mass: 193.11000
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32000
• LogP: 2.47820

3-Amino-3-(2,4-dimethylphenyl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(2,4-dimethylphenyl)propanoic acid

Recent Advances in the Study of 3-Amino-3-(2,4-dimethylphenyl)propanoic acid (CAS: 117391-54-5)

3-Amino-3-(2,4-dimethylphenyl)propanoic acid (CAS: 117391-54-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of recent studies aimed at exploring its potential applications in drug discovery and development. The following research brief provides an overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have focused on the synthesis and optimization of 3-Amino-3-(2,4-dimethylphenyl)propanoic acid, with particular emphasis on its role as a building block for more complex pharmaceutical agents. Researchers have developed novel synthetic routes to improve the yield and purity of this compound, which is critical for its application in high-throughput screening and medicinal chemistry. The compound's structural motif, featuring an amino acid backbone with a 2,4-dimethylphenyl group, makes it a promising candidate for the design of enzyme inhibitors and receptor modulators.

In terms of biological activity, preliminary investigations have revealed that 3-Amino-3-(2,4-dimethylphenyl)propanoic acid exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways. These findings suggest potential applications in the treatment of inflammatory diseases, although further in vivo studies are required to validate these effects. Additionally, the compound's ability to interact with certain G-protein-coupled receptors (GPCRs) has been explored, opening new avenues for research in neuropharmacology.

One of the most promising aspects of 3-Amino-3-(2,4-dimethylphenyl)propanoic acid is its potential as a scaffold for the development of targeted therapies. Recent computational studies have utilized molecular docking and dynamics simulations to predict the compound's binding affinity for various biological targets. These in silico approaches have provided valuable insights into the compound's mechanism of action and have guided the design of derivatives with enhanced pharmacological properties.

Despite these advancements, challenges remain in the clinical translation of 3-Amino-3-(2,4-dimethylphenyl)propanoic acid. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Researchers are currently investigating formulation strategies to improve the compound's pharmacokinetic properties, including the use of prodrug approaches and nanoparticle-based delivery systems.

In conclusion, 3-Amino-3-(2,4-dimethylphenyl)propanoic acid (CAS: 117391-54-5) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and preliminary biological activities make it a valuable candidate for further investigation. Continued research efforts are expected to uncover new applications and optimize its therapeutic potential, paving the way for its integration into drug development pipelines.